{(5Z)-5-[(4-methoxynaphthalen-1-yl)methylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetic acid

• Molecular Formula: C17H13NO4S2
• Molecular Weight: 359.4 g/mol
• IUPAC Name: 2-[(5Z)-5-[(4-methoxynaphthalen-1-yl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid
• InChI: InChI=1S/C17H13NO4S2/c1-22-13-7-6-10(11-4-2-3-5-12(11)13)8-14-16(21)18(9-15(19)20)17(23)24-14/h2-8H,9H2,1H3,(H,19,20)/b14-8-
• InChI Key: LUKYDOFHPQHDOL-ZSOIEALJSA-N
• Isomeric SMILES: COC1=CC=C(C2=CC=CC=C21)/C=C\3/C(=O)N(C(=S)S3)CC(=O)O
• Canonical SMILES: COC1=CC=C(C2=CC=CC=C21)C=C3C(=O)N(C(=S)S3)CC(=O)O

Description

{(5Z)-5-[(4-Methoxynaphthalen-1-yl)methylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetic acid is a rhodanine-3-acetic acid derivative characterized by a Z-configured methylidene group at the 5-position of the thiazolidinone core. The 4-methoxynaphthalen-1-yl substituent distinguishes it from simpler analogues, contributing to enhanced aromaticity and steric bulk.

Biological Activity

The compound {(5Z)-5-[(4-methoxynaphthalen-1-yl)methylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetic acid is a derivative of thiazolidinone and has garnered interest due to its potential biological activities. This article explores its biological activity, focusing on its mechanisms, pharmacological effects, and structure-activity relationships (SAR).

Chemical Structure and Properties

The compound belongs to the class of thiazolidinones, characterized by a thiazolidine ring with a thioxo group and an acetic acid moiety. Its molecular formula is C17H15NO3S2, with a molecular weight of 337.4 g/mol.

Biological Activity Overview

Recent studies have highlighted several biological activities associated with this compound:

• Aldose Reductase Inhibition :
  • The compound has been identified as a potent inhibitor of aldose reductase (ALR2), an enzyme implicated in diabetic complications. It exhibits submicromolar IC50 values, indicating high potency compared to the clinically used drug epalrestat .
  • Molecular docking studies suggest that key amino acid residues in the active site of ALR2 interact significantly with the compound, enhancing its inhibitory efficacy .
• Antifungal Activity :
  • Certain derivatives of thiazolidinones, including this compound, have shown antifungal properties against various Candida species. Specifically, it inhibited the growth of Candida tropicalis and Candida krusei effectively .
  • The structure-activity relationship indicates that modifications to the aryl group can influence antifungal potency, with some derivatives demonstrating enhanced activity against fungal pathogens .
• Cytotoxicity :
  • While the compound exhibits low cytotoxicity against HepG2 liver cancer cells, further studies are needed to evaluate its selectivity and potential therapeutic index .

Structure-Activity Relationship (SAR)

The SAR analysis provides insights into how structural modifications can affect biological activity:

Modification	Effect on Activity
Substitution on the thiazolidine ring	Alters potency against ALR2 and antifungal activity
Variation in aryl substituents	Influences lipophilicity and interaction with target enzymes
Presence of thioxo group	Essential for maintaining inhibitory activity

Case Studies

• Aldose Reductase Inhibition Study :
  • A study compared various thiazolidinone derivatives for their ability to inhibit ALR2. The compound demonstrated superior inhibition compared to epalrestat, suggesting potential for development as a therapeutic agent for diabetic complications .
• Antifungal Efficacy Assessment :
  • In vitro testing against Candida species revealed that specific derivatives could inhibit fungal growth effectively, highlighting the need for further exploration into their mechanisms of action and potential clinical applications .

Scientific Research Applications

Synthesis and Characterization

The synthesis of thiazolidinone derivatives typically involves multi-step procedures that include cyclization reactions and modifications of existing frameworks. For instance, the synthesis may begin with the reaction of 2-mercaptoacetic acid with suitable electrophiles to form thiazolidinone structures. Characterization techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are essential for confirming the molecular structure and purity of the synthesized compounds.

Antimicrobial Properties

Recent studies have indicated that thiazolidinone derivatives exhibit significant antimicrobial activity. For example, compounds structurally related to {(5Z)-5-[(4-methoxynaphthalen-1-yl)methylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetic acid have shown effectiveness against various bacterial strains, including resistant ones. The mechanism is believed to involve inhibition of bacterial enzymes or disruption of cell wall synthesis.

Anticancer Activity

Thiazolidinone compounds have also been evaluated for their anticancer properties. In vitro studies have demonstrated that certain derivatives can induce apoptosis in cancer cell lines, suggesting a potential role in cancer therapy. For instance, compounds derived from thiazolidinones have been tested against leukemia and solid tumors, showing promising results in inhibiting cell proliferation.

Case Studies

• Antibacterial Activity : A study evaluated a series of thiazolidinone derivatives against Staphylococcus aureus and Escherichia coli, revealing that specific modifications enhance antibacterial efficacy. Compounds with electron-withdrawing groups showed increased potency compared to those with electron-donating groups .
• Antitumor Activity : Another research highlighted the synthesis of new thiazolidinone derivatives which were tested against multiple cancer cell lines. The results indicated that specific substitutions on the thiazolidinone ring significantly improved antitumor activity, with some compounds achieving over 70% inhibition in cell viability assays .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the biological activity of thiazolidinone derivatives. Modifications at specific positions on the thiazolidinone ring can lead to enhanced potency against targeted diseases. For instance:

Modification	Effect on Activity
Substitution on N	Alters binding affinity to biological targets; can enhance or reduce activity.
Functional Group Changes	Introduction of polar or non-polar groups affects solubility and permeability.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogues

Substituent Variations and Molecular Properties

The target compound’s 4-methoxynaphthalen-1-yl group contrasts with substituents in analogues such as:

• Pyridin-2-ylmethylidene (e.g., {(5Z)-[4-oxo-5-(pyridin-2-ylmethylidene)-2-thioxo-1,3-thiazolidin-3-yl]}acetic acid): Exhibits strong antifungal activity against Candida species due to enhanced hydrogen bonding via the pyridine nitrogen .
• 4-Propan-2-ylphenyl (e.g., {(5Z)-4-oxo-5-[4-(propan-2-yl)benzylidene]-2-thioxo-1,3-thiazolidin-3-yl}acetic acid): Higher log P (3.37) due to the hydrophobic isopropyl group, favoring membrane penetration .

Table 1: Comparative Analysis of Key Compounds

Compound ID	Substituent	Molecular Weight (g/mol)	log P (Calculated)	Notable Activity	Synthesis Method
Target Compound	4-Methoxynaphthalen-1-yl	~423.4*	~4.1*	Not reported	Microwave-assisted (DMF, 100°C)
Pyridin-2-ylmethylidene	Pyridin-2-yl	347.4	1.2	Antifungal (Candida spp.)	Conventional (reflux in ethanol)
4-Propan-2-ylphenyl	4-(Isopropyl)phenyl	321.4	3.37	Not reported	Acid-catalyzed cyclization
Benzylidene-acetamide	Benzylidene + N-phenyl	479.6	4.9	Anticancer (in vitro)	Multi-step condensation

*Estimated based on structural similarity.

Physicochemical Properties

• Hydrogen Bonding : Methoxy and thioxo groups provide hydrogen bond acceptors, critical for target receptor interactions (e.g., fungal cytochrome P450 enzymes) .